Cas no 27993-42-6 (3-Methyl-1-phenylpentan-2-one)
3-Methyl-1-phenylpentan-2-one structure
Product Name:3-Methyl-1-phenylpentan-2-one
CAS No:27993-42-6
MF:C12H16O
MW:176.254843711853
CID:2839040
PubChem ID:13004937
Update Time:2025-04-21
3-Methyl-1-phenylpentan-2-one Chemical and Physical Properties
Names and Identifiers
-
- DTXSID00514839
- DTXCID10465646
- 27993-42-6
- 3-Methyl-1-phenylpentan-2-one
- SCHEMBL7153908
-
- Inchi: 1S/C12H16O/c1-3-10(2)12(13)9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
- InChI Key: IJTQSJQDJKSMPC-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)C(C)CC
Computed Properties
- Exact Mass: 176.120115130Da
- Monoisotopic Mass: 176.120115130Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
3-Methyl-1-phenylpentan-2-one Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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